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Compound of Interest

Compound Name: 2,5-Difluoro-4-nitrobenzoic acid

Cat. No.: B040929

An In-depth Technical Guide on the Physical Properties of 2,5-Difluoro-4-nitrobenzoic Acid

Introduction

2,5-Difluoro-4-nitrobenzoic acid, with the CAS number 116465-48-6, is a significant organic
compound utilized primarily as an intermediate in organic synthesis, particularly within the
pharmaceutical and fine chemical industries.[1][2][3] Its molecular structure, featuring a
carboxylic acid group, a nitro group, and two fluorine atoms on a benzene ring, imparts unique
reactivity and physical characteristics that are crucial for its application in the synthesis of
complex molecules and active pharmaceutical ingredients (APIs).[1][3][4] This guide provides a
detailed overview of the core physical properties of 2,5-Difluoro-4-nitrobenzoic acid,
experimental protocols for their determination, and logical diagrams to illustrate key
relationships and workflows.

Physical and Chemical Properties

The physical properties of 2,5-Difluoro-4-nitrobenzoic acid are summarized in the table
below. These properties are critical for its handling, storage, and application in various chemical
reactions. The compound typically appears as a white to pale cream or light yellow crystalline
powder.[1][2][5] Proper storage in a cool, ventilated, and dry place is recommended to maintain
its integrity.[1][6]
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Property Value Source(s)
Molecular Formula C7H3F2NOa4 [L112115171
Molecular Weight 203.10 g/mol (1112171181
Melting Point 139.0-149.07C[] or 147 - [1]2][5][6]

148 °C[1][2][6]

Boiling Point (Predicted)

364.8 +42.0 °C at 760 mmHg

[1](216]

Density (Predicted)

1.661-1.7 +0.1 g/cm3

[1](6]

pKa (Predicted) 2.03+£0.13 [6]119]

Solubility Slightly soluble in water.[2][6] 6]
[9]

Appearance White to pale green solid[6][9] / 5161[9]

Pale cream powder[5]

Storage Temperature

Room Temperature, sealed in

dry conditions.[6]

[6]

Experimental Protocols

Detailed methodologies are essential for the accurate determination of physical properties.

Below are protocols for key experimental procedures.

Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of a compound's purity. Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C, while impurities can cause a depression and

broadening of this range.

Objective: To determine the temperature range over which the solid sample melts.

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or similar)
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Glass capillary tubes (one end sealed)[10][11]
Thermometer[10]
Spatula

Mortar and pestle (optional, for pulverizing the sample)

Procedure:

Sample Preparation: Ensure the 2,5-Difluoro-4-nitrobenzoic acid sample is completely dry
and in a fine powdered form.[12] If necessary, gently crush the crystals using a mortar and
pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample, forcing a small amount of the solid into the tube.[10][11] Invert the tube and tap it
gently on a hard surface to pack the solid into the sealed end.[11] Repeat until the packed
sample is approximately 1-2 mm high.[10]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.[11] Ensure the thermometer is correctly positioned to accurately measure the
temperature of the heating block.[13]

Heating and Observation:

o If the approximate melting point is unknown, a rapid initial heating can be performed to
find a rough estimate.

o For an accurate measurement, start heating at a rate that allows the temperature to rise
slowly, about 1-2°C per minute, once the temperature is within 15-20°C of the expected
melting point.[11]

o Observe the sample through the magnifying lens.
Recording the Melting Range:

o Record the temperature at which the first drop of liquid appears. This is the beginning of
the melting range.[13]
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o Continue observing and record the temperature at which the last crystal of the solid turns
into a liquid. This is the end of the melting range.[13]

e Cooling and Cleanup: Turn off the apparatus and allow it to cool. Dispose of the used
capillary tube in a designated glass waste container.

Solubility Determination (Qualitative)

This protocol provides a method to determine the qualitative solubility of a substance in a given
solvent, such as water.

Objective: To determine if 2,5-Difluoro-4-nitrobenzoic acid is soluble, slightly soluble, or
insoluble in water at a constant temperature.[14]

Apparatus:

o Test tubes and a test tube rack
e Spatula

» Balance

e Graduated cylinder or pipette

o Stopper for the test tube

e Thermometer

Procedure:

e Solvent Preparation: Add a measured volume of the solvent (e.g., 2.0 mL of distilled water) to
a clean test tube.[15] Measure and record the initial temperature of the solvent.[14]

e Solute Addition: Weigh a small, known amount of 2,5-Difluoro-4-nitrobenzoic acid (e.g., 25
mg).[15] Add a small portion of the solid to the test tube using a spatula.[14]

» Dissolution Attempt: Stopper the test tube and shake it vigorously for a set amount of time
(e.g., 1-2 minutes).[14][15] It is important to avoid warming the test tube with your hands, as
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temperature affects solubility.[14]

o Observation: Observe the mixture to see if the solid has completely dissolved.

« lterative Addition: If the solid dissolves completely, add another small, known portion of the
solute and repeat the shaking process.[14] Continue this process until the added solid no
longer dissolves, indicating that the solution is saturated.

o Final Measurement: Once saturation is reached, check and record the final temperature of
the solution to ensure it has remained constant.[14] The solubility can then be qualitatively
described (e.g., slightly soluble) or quantitatively calculated based on the total mass of solute
dissolved in the volume of the solvent.

Visualizations
Structural Influence on Physical Properties

The chemical structure of 2,5-Difluoro-4-nitrobenzoic acid directly influences its physical
properties. The interplay between the functional groups dictates its melting point, boiling point,
acidity, and solubility.

Molecular Structure
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Caption: Relationship between molecular structure and physical properties.

Experimental Workflow: Melting Point Determination

The following diagram illustrates the standard workflow for determining the melting point of a
solid organic compound using the capillary method.
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Caption: Workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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